
Solubility of Lanthanum Chloride Heptahydrate
in Organic Solvents: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lanthanum chloride heptahydrate

Cat. No.: B155567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lanthanum
chloride heptahydrate (LaCl₃·7H₂O) in various organic solvents. This information is critical for

a range of applications, from synthetic chemistry to pharmaceutical research and development,

where lanthanum compounds are utilized for their catalytic and pharmacological properties.

Understanding the solubility of this hydrated salt is paramount for reaction optimization,

formulation development, and ensuring the homogeneity of reaction mixtures.

Quantitative Solubility Data
The solubility of lanthanum chloride heptahydrate in organic solvents is a key parameter for

its effective use. While extensive quantitative data across a wide spectrum of organic solvents

is not readily available in the public domain, this guide compiles the most current and reliable

information.

Table 1: Solubility of Lanthanum Chloride Heptahydrate in Select Organic Solvents
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Organic
Solvent

Chemical
Class

Temperatur
e (°C)

Solubility
Molarity
(approx.)

Source(s)

Dimethyl

Sulfoxide

(DMSO)

Sulfoxide Not Specified ~50 mg/mL ~0.135 M [1][2]

Dimethyl

Sulfoxide

(DMSO)

Sulfoxide Not Specified 60 mg/mL 0.162 M

Methanol Alcohol Not Specified Soluble
Not

Determined
[3][4]

Ethanol Alcohol Not Specified Soluble
Not

Determined
[3][4]

Note on Alcohol Solubility: While qualitative sources confirm the solubility of lanthanum
chloride heptahydrate in methanol and ethanol, specific quantitative data at various

temperatures is scarce.[3][4] A study by Golub and Yankovich investigated the solubility of

anhydrous lanthanum chloride in mixtures of alcohols and benzene, which may provide some

insights into its behavior in alcoholic media.[5] However, it is crucial to recognize that the

hydration state significantly impacts solubility, and thus, these values are not directly

transferable to the heptahydrate form.

Experimental Protocol: Determination of Solubility
For researchers requiring precise solubility data in a specific organic solvent system, the

following experimental protocol outlines a reliable method for its determination.

Objective: To quantitatively determine the solubility of lanthanum chloride heptahydrate in a

given organic solvent at a specified temperature.

Materials:

Lanthanum chloride heptahydrate (LaCl₃·7H₂O), analytical grade

Organic solvent of interest, anhydrous grade
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Temperature-controlled shaker or incubator

Thermostatic water bath

Analytical balance (± 0.0001 g)

Volumetric flasks and pipettes

Syringe filters (0.22 µm, solvent-compatible)

Inductively Coupled Plasma-Optical Emission Spectrometer (ICP-OES) or a titration setup

with EDTA.

Procedure:

Preparation of Saturated Solution:

Add an excess amount of lanthanum chloride heptahydrate to a known volume of the

organic solvent in a sealed container. The presence of undissolved solid is essential to

ensure saturation.

Place the container in a temperature-controlled shaker or incubator set to the desired

temperature.

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached. The time to reach equilibrium may vary depending on the solvent and should be

determined empirically.

Sample Collection and Preparation:

Once equilibrium is established, cease agitation and allow the solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

pipette to the experimental temperature to avoid precipitation.

Immediately filter the collected supernatant through a 0.22 µm syringe filter to remove any

suspended microcrystals.
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Accurately weigh the filtered sample.

Analysis of Lanthanum Concentration:

ICP-OES (Recommended):

Prepare a series of calibration standards of lanthanum in the same organic solvent.

Dilute the collected sample to a concentration within the linear range of the ICP-OES

instrument.

Analyze the sample and standards to determine the concentration of lanthanum.

Titration with EDTA:

Evaporate the organic solvent from the collected sample.

Dissolve the residue in deionized water and buffer the solution to a pH of 5-6 using a

suitable buffer (e.g., urotropine).

Add a suitable indicator, such as Xylenol Orange.

Titrate the solution with a standardized EDTA solution until the endpoint is reached

(indicated by a color change).

Calculate the concentration of lanthanum based on the volume of EDTA used.

Calculation of Solubility:

From the determined concentration of lanthanum and the mass of the collected sample,

calculate the solubility in terms of g/100 g of solvent or mg/mL.

Logical Workflow for Solvent Selection in Drug
Development
In the context of drug development, the choice of an organic solvent for synthesis or

formulation involving lanthanum chloride heptahydrate is a multi-faceted decision. The

following diagram illustrates a logical workflow for this selection process.
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Caption: Workflow for organic solvent selection in drug development.
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This guide provides a foundational understanding of the solubility of lanthanum chloride
heptahydrate in organic solvents. For specific and critical applications, it is highly

recommended that researchers perform their own solubility determinations using the protocol

outlined above to ensure the accuracy and reliability of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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